Cas no 408367-72-6 (4-(Thiazol-2-ylmethoxy)aniline)

• Product Name: 4-(Thiazol-2-ylmethoxy)aniline
• CAS No: 408367-72-6
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• MDL: MFCD11609992
• CID: 4820369
• Update Time: 2026-02-27

4-(Thiazol-2-ylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(THIAZOL-2-YLMETHOXY)ANILINE
• 4-(1,3-thiazol-2-ylmethoxy)aniline
• 4-(1,3-thiazol-2-ylmethoxy) aniline
• 4-(Thiazol-2-ylmethoxy)aniline

• MDL： MFCD11609992
• Inchi： 1S/C10H10N2OS/c11-8-1-3-9(4-2-8)13-7-10-12-5-6-14-10/h1-6H,7,11H2
• InChI Key： GCEZLMMEIKFDNX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1COC1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 1.8
• Topological Polar Surface Area: 76.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(Thiazol-2-ylmethoxy)aniline

Professional Introduction to 4-(Thiazol-2-ylmethoxy)aniline (CAS No. 408367-72-6)

4-(Thiazol-2-ylmethoxy)aniline, identified by the chemical compound code CAS No. 408367-72-6, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse biological activities and pharmacological properties. The structural motif of 4-(Thiazol-2-ylmethoxy)aniline incorporates both aromatic and heterocyclic components, making it a versatile scaffold for drug discovery and development.

The molecular structure of 4-(Thiazol-2-ylmethoxy)aniline consists of a benzene ring substituted with a methoxy group at the para position relative to the thiazole ring. The thiazole core itself is a sulfur-containing heterocycle that has garnered considerable attention in medicinal chemistry due to its ability to interact with various biological targets. This compound's unique structural features position it as a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives, particularly those that exhibit inhibitory activity against enzymes and receptors involved in inflammatory and infectious diseases. The methoxy group in 4-(Thiazol-2-ylmethoxy)aniline not only enhances its solubility but also influences its electronic properties, potentially modulating its interactions with biological targets. This has led to its inclusion in several research studies aimed at identifying new drug candidates.

One of the most compelling aspects of 4-(Thiazol-2-ylmethoxy)aniline is its role as a key intermediate in the synthesis of more complex molecules. Its structural flexibility allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound to develop inhibitors targeting bacterial enzymes, demonstrating its utility in combating antibiotic-resistant pathogens.

The synthesis of 4-(Thiazol-2-ylmethoxy)aniline typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. These synthetic strategies often leverage modern catalytic systems and green chemistry principles to minimize environmental impact while maximizing efficiency.

Recent studies have highlighted the potential of 4-(Thiazol-2-ylmethoxy)aniline as an anti-inflammatory agent. Its ability to modulate inflammatory pathways has been explored in preclinical models, where it has shown promise in reducing cytokine production and inhibiting pro-inflammatory enzyme activity. These findings align with the broader effort in drug discovery to identify small molecules that can effectively target chronic inflammatory conditions without significant side effects.

In addition to its anti-inflammatory properties, 4-(Thiazol-2-ylmethoxy)aniline has been investigated for its antimicrobial effects. Preliminary data suggest that it can inhibit the growth of certain bacteria and fungi by interfering with essential metabolic processes. This makes it a valuable candidate for developing novel antimicrobial therapies, particularly in light of the increasing prevalence of drug-resistant strains.

The compound's interaction with biological targets has also been studied at a molecular level using computational chemistry techniques. These studies have provided insights into how 4-(Thiazol-2-ylmethoxy)aniline binds to its intended receptors or enzymes, offering a foundation for rational drug design. By understanding these interactions, researchers can further refine the molecule's structure to enhance its potency and selectivity.

The pharmacokinetic profile of 4-(Thiazol-2-ylmethoxy)aniline is another critical aspect that has been examined in recent research. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties to assess its potential as a viable drug candidate. Positive findings in these areas would support further development towards clinical trials and eventual therapeutic use.

Future directions for research on 4-(Thiazol-2-ylmethoxy)aniline include exploring its role in other therapeutic areas such as oncology and neurology. Its structural features make it amenable to modifications that could yield compounds with targeted action against specific diseases. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible benefits for patients.

In conclusion, 4-(Thiazol-2-ylmethoxy)aniline (CAS No. 408367-72-6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.